Urea, N-(2-(2-oxo-1-imidazolidinyl)ethyl)-N'-phenyl-
Overview
Description
Urea, N-(2-(2-oxo-1-imidazolidinyl)ethyl)-N'-phenyl- is a natural product found in Glycine max with data available.
Properties
Molecular Formula |
C12H16N4O2 |
|---|---|
Molecular Weight |
248.28 g/mol |
IUPAC Name |
1-[2-(2-oxoimidazolidin-1-yl)ethyl]-3-phenylurea |
InChI |
InChI=1S/C12H16N4O2/c17-11(15-10-4-2-1-3-5-10)13-6-8-16-9-7-14-12(16)18/h1-5H,6-9H2,(H,14,18)(H2,13,15,17) |
InChI Key |
GJYIXORDHVAIMH-UHFFFAOYSA-N |
SMILES |
C1CN(C(=O)N1)CCNC(=O)NC2=CC=CC=C2 |
Canonical SMILES |
C1CN(C(=O)N1)CCNC(=O)NC2=CC=CC=C2 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![6-(Methoxymethyl)-3,5-dihydroimidazo[2,1-b]quinazolin-2(1H)-one](/img/structure/B8732598.png)
